Cas no 2228984-51-6 (tert-butyl N-3-amino-2-(oxan-2-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(oxan-2-yl)propylcarbamate
• CAS No: 2228984-51-6
• MF: C₁₃H₂₆N₂O₃
• MW: 258.357143878937
• CID: 5804556
• PubChem ID: 165828700
• Update Time: 2025-10-31

tert-butyl N-3-amino-2-(oxan-2-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(oxan-2-yl)propylcarbamate
• 2228984-51-6
• tert-butyl N-[3-amino-2-(oxan-2-yl)propyl]carbamate
• EN300-1872305

• Inchi： 1S/C13H26N2O3/c1-13(2,3)18-12(16)15-9-10(8-14)11-6-4-5-7-17-11/h10-11H,4-9,14H2,1-3H3,(H,15,16)
• InChI Key： KZEPJPZFXTVAOE-UHFFFAOYSA-N
• SMILES： O1CCCCC1C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 258.19434270g/mol
• Monoisotopic Mass: 258.19434270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(oxan-2-yl)propylcarbamate

Professional Introduction to Compound with CAS No. 2228984-51-6 and Product Name: *tert-butyl N-3-amino-2-(oxan-2-yl)propylcarbamate*

Compound with the CAS number 2228984-51-6 and the product name tert-butyl N-3-amino-2-(oxan-2-yl)propylcarbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in drug development and bioorganic chemistry. The molecular structure of this compound incorporates a tert-butyl group, an amino group, and an oxan-2-yl moiety, which collectively contribute to its distinct chemical behavior and reactivity.

The tert-butyl group, a well-known substituent in organic chemistry, provides steric hindrance and stability to the molecule, making it particularly useful in the synthesis of complex derivatives. This feature is especially valuable in pharmaceutical applications where structural stability is crucial for maintaining efficacy. The presence of the amino group further enhances the compound's versatility, allowing for various functionalization strategies that can be tailored to specific biological targets.

The oxan-2-yl moiety, derived from tetrahydropyran or its derivatives, introduces a cyclic ether structure into the molecule. This structural element is known for its ability to improve solubility and bioavailability, which are critical factors in drug design. Recent studies have highlighted the role of oxan-2-yl groups in enhancing the pharmacokinetic properties of several therapeutic agents, making this compound a promising candidate for further investigation.

In the realm of pharmaceutical research, the synthesis and characterization of novel carbamates have been extensively studied due to their wide range of biological activities. The carbamate functional group is particularly interesting because it can act as a hinge-binding motif, facilitating interactions with various biological targets. *Tert-butyl N-3-amino-2-(oxan-2-yl)propylcarbamate* exemplifies this class of compounds, offering a unique combination of structural features that could be exploited for therapeutic purposes.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to design compounds with optimized pharmacological profiles. The use of molecular modeling techniques has been instrumental in understanding how *tert-butyl N-3-amino-2-(oxan-2-yl)propylcarbamate* interacts with biological targets at the molecular level. These studies have revealed potential applications in areas such as enzyme inhibition and receptor binding.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as nucleophilic substitution and condensation reactions are commonly employed in the preparation process. The tert-butyl group is typically introduced via tert-butyl chloroformate or related reagents, while the oxan-2-yl moiety is incorporated through cyclization reactions using appropriate precursors.

One of the most compelling aspects of this compound is its potential in drug discovery. The combination of structural features makes it a versatile scaffold for developing novel therapeutic agents. For instance, modifications to the amino group can lead to derivatives with enhanced binding affinity or selectivity for specific biological targets. This flexibility underscores the importance of *tert-butyl N-3-amino-2-(oxan-2-yl)propylcarbamate* as a building block in medicinal chemistry.

The oxan-2-yl group also contributes to the compound's solubility profile, which is a critical factor in drug formulation. Poor solubility can significantly limit the bioavailability and therapeutic efficacy of a drug. By incorporating an oxan-2-yl moiety, researchers can improve solubility while maintaining other pharmacological properties. This has been demonstrated in several preclinical studies where oxan-based compounds have shown improved pharmacokinetic profiles compared to their non-cyclic counterparts.

In conclusion, compound with CAS No. 2228984-51-6 and product name *tert-butyl N-3-amino-2-(oxan-2-y)propylcarbamate* represents a promising advancement in chemical and pharmaceutical research. Its unique structural features offer numerous possibilities for further development in drug discovery and bioorganic chemistry. The combination of steric hindrance from the tert-butyl group, functional versatility from the amino group, and improved solubility from the oxan moiety make this compound a valuable asset for researchers seeking to develop novel therapeutic agents.